Cas no 1251698-70-0 (N-(2,4-dimethylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide
• CAS No: 1251698-70-0
• MF: C₂₄H₂₄N₄O₂
• MW: 400.472965240479
• CID: 5434482
• Update Time: 2025-10-12

N-(2,4-dimethylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• N-(2,4-dimethylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide

• Inchi： 1S/C24H24N4O2/c1-4-27-15-25-22-19(18-8-6-5-7-9-18)13-28(23(22)24(27)30)14-21(29)26-20-11-10-16(2)12-17(20)3/h5-13,15H,4,14H2,1-3H3,(H,26,29)
• InChI Key： ARDDDQQWVWZMHG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CN1C2C(=O)N(CC)C=NC=2C(C2=CC=CC=C2)=C1

Additional information on N-(2,4-dimethylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide

Comprehensive Analysis of N-(2,4-dimethylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide (CAS 1251698-70-0)

The compound N-(2,4-dimethylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide, identified by its CAS number 1251698-70-0, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a pyrrolo[3,2-d]pyrimidine core with acetamide and phenyl substituents, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its structure-activity relationship (SAR) to uncover applications in targeted therapies, particularly in oncology and inflammation.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. This compound's 3-ethyl-4-oxo moiety and 7-phenyl group suggest potential interactions with kinase enzymes, a hot topic in cancer research. Computational studies, including molecular docking and QSAR modeling, highlight its affinity for specific protein binding sites, aligning with trends in AI-driven drug design. Such properties make it a candidate for addressing drug resistance challenges, a frequently searched concern in biomedical forums.

The synthesis of CAS 1251698-70-0 involves multi-step organic reactions, including cyclization and N-acylation, which are critical for achieving high purity. Analytical techniques like HPLC and NMR spectroscopy ensure batch consistency, a priority for regulatory compliance. Notably, its 2,4-dimethylphenyl segment enhances lipid solubility, a feature often queried in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) discussions. This aligns with industry focus on improving bioavailability and reducing off-target effects.

Environmental and green chemistry considerations are also relevant. Researchers are optimizing synthetic routes to minimize waste, leveraging catalytic methods and solvent-free conditions—topics trending in sustainable science. The compound's stability under various pH conditions (pH-dependent degradation) is another area of exploration, addressing FAQs about compound storage and shelf life.

In conclusion, N-(2,4-dimethylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide exemplifies the intersection of structural complexity and therapeutic potential. Its study bridges gaps between computational predictions and experimental validation, catering to both academic and industrial audiences. As personalized medicine evolves, such compounds will remain pivotal in answering user queries about next-generation therapeutics.